Cas no 72632-81-6 (3-Isothiazolecarboxamide, 4-amino-5-benzoyl-)

72632-81-6 structure
Product name:3-Isothiazolecarboxamide, 4-amino-5-benzoyl-
CAS No:72632-81-6
MF:C11H9N3O2S
MW:247.273060560226
CID:1760427
3-Isothiazolecarboxamide, 4-amino-5-benzoyl- Chemical and Physical Properties
Names and Identifiers
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- 3-Isothiazolecarboxamide, 4-amino-5-benzoyl-
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- Inchi: 1S/C11H9N3O2S/c12-7-8(11(13)16)14-17-10(7)9(15)6-4-2-1-3-5-6/h1-5H,12H2,(H2,13,16)
- InChI Key: TZCXJSPZWHCDGE-UHFFFAOYSA-N
- SMILES: S1C(C(=O)C2=CC=CC=C2)=C(N)C(C(N)=O)=N1
Computed Properties
- Exact Mass: 247.04167
Experimental Properties
- Density: 1.444±0.06 g/cm3(Predicted)
- Melting Point: 220-222 °C(Solv: acetonitrile (75-05-8))
- Boiling Point: 357.0±42.0 °C(Predicted)
- PSA: 99.07
- pka: 14.11±0.50(Predicted)
3-Isothiazolecarboxamide, 4-amino-5-benzoyl- Related Literature
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Yuexia Zhang,Xingxing Wu,Lin Hao,Zeng Rong Wong,Sherman J. L. Lauw,Song Yang,Richard D. Webster Org. Chem. Front., 2017,4, 467-471
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Ping Zhang,Gedeng Ruan,Dong Shen RSC Adv., 2016,6, 66672-66681
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5. Synthesis and modification of monodisperse silica microspheres for UPLC separation of C60 and C70†Bing Yu,Hailin Cong,Lei Xue,Chao Tian,Xiaodan Xu,Qiaohong Peng,Shujing Yang Anal. Methods, 2016,8, 919-924
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